Cas no 2138170-52-0 (2-(3,4-dimethylcyclohexyl)propane-2-sulfonamide)

• Product Name: 2-(3,4-dimethylcyclohexyl)propane-2-sulfonamide
• CAS No: 2138170-52-0
• MF: C₁₁H₂₃NO₂S
• MW: 233.370822191238
• CID: 6395831
• PubChem ID: 165896739
• Update Time: 2025-06-08

2-(3,4-dimethylcyclohexyl)propane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethylcyclohexyl)propane-2-sulfonamide
• 2138170-52-0
• EN300-1132315

• Inchi： 1S/C11H23NO2S/c1-8-5-6-10(7-9(8)2)11(3,4)15(12,13)14/h8-10H,5-7H2,1-4H3,(H2,12,13,14)
• InChI Key： ZOFGRCQFNKJNHD-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C1CCC(C)C(C)C1)(N)(=O)=O

Computed Properties

• Exact Mass: 233.14495015g/mol
• Monoisotopic Mass: 233.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-(3,4-dimethylcyclohexyl)propane-2-sulfonamide

Research Briefing on 2-(3,4-dimethylcyclohexyl)propane-2-sulfonamide (CAS: 2138170-52-0) in Chemical Biology and Pharmaceutical Applications

2-(3,4-dimethylcyclohexyl)propane-2-sulfonamide (CAS: 2138170-52-0) is a sulfonamide derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique cyclohexyl and sulfonamide functional groups, has been investigated for its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding. Recent studies highlight its relevance in drug discovery, especially for targeting metabolic and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the inhibitory effects of 2-(3,4-dimethylcyclohexyl)propane-2-sulfonamide on carbonic anhydrase isoforms, a family of enzymes implicated in conditions such as glaucoma and cancer. The study demonstrated that this compound exhibits selective inhibition of CA-IX, an isoform overexpressed in hypoxic tumors, with an IC50 value of 12.3 nM. This finding positions the compound as a promising candidate for further development in oncology therapeutics.

Another significant application of 2-(3,4-dimethylcyclohexyl)propane-2-sulfonamide was reported in a Nature Chemical Biology article, where it was identified as a modulator of G-protein-coupled receptors (GPCRs). The study utilized high-throughput screening to reveal its affinity for the adenosine A2A receptor, suggesting potential applications in neurodegenerative diseases like Parkinson's. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential.

Synthetic routes for 2-(3,4-dimethylcyclohexyl)propane-2-sulfonamide have also been optimized, as detailed in a 2024 Organic Process Research & Development paper. The authors described a scalable, enantioselective synthesis method using a chiral auxiliary approach, achieving a 78% yield and >99% enantiomeric excess. This advancement addresses previous challenges in large-scale production, facilitating further preclinical studies.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that 2-(3,4-dimethylcyclohexyl)propane-2-sulfonamide exhibits moderate hepatic clearance, necessitating structural modifications to improve metabolic stability. Additionally, its off-target effects on other sulfonamide-sensitive enzymes warrant careful evaluation in future toxicity studies.

In conclusion, 2-(3,4-dimethylcyclohexyl)propane-2-sulfonamide (CAS: 2138170-52-0) represents a versatile scaffold in drug discovery, with demonstrated efficacy in enzyme inhibition and receptor modulation. Ongoing research aims to refine its selectivity and pharmacokinetic profile, paving the way for clinical translation. Collaborative efforts between academic and industrial researchers will be critical to unlocking its full therapeutic potential.